Cas no 502657-05-8 (1H-1,2,4-Triazole, 1-[4-(2-butynyloxy)phenyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[4-(2-butynyloxy)phenyl]-
• CAS No: 502657-05-8
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 1564039
• Update Time: 2024-08-24

1H-1,2,4-Triazole, 1-[4-(2-butynyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[4-(2-butynyloxy)phenyl]-
• 1H-1,2,4-Triazole, 1-[4-(2-butyn-1-yloxy)phenyl]-

• Inchi： 1S/C12H11N3O/c1-2-3-8-16-12-6-4-11(5-7-12)15-10-13-9-14-15/h4-7,9-10H,8H2,1H3
• InChI Key： JITDWNPUHXSFRR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCC#CC)C=C2)C=NC=N1

Computed Properties

• Exact Mass: 213.09033

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 405.9±55.0 °C(Predicted)
• PSA: 39.94
• pka: 2.51±0.10(Predicted)